2-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)nicotinic acid, 95%
Overview
Description
2-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)nicotinic acid (AFMPCA) is a compound that has been studied for its potential applications in science and medicine. AFMPCA is a derivative of nicotinic acid, a compound found naturally in the body, and has been shown to have a range of biological activities.
Scientific Research Applications
2-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)nicotinic acid, 95% has been studied for its potential applications in scientific research. It has been used as a tool to study the effects of nicotinic acid on the body and to investigate the mechanisms of action of other compounds. It has been used to study the effects of drugs on the body, as well as the effects of various environmental factors. It has also been used to study the effects of nicotinic acid on the metabolism of other compounds, such as proteins and lipids.
Mechanism of Action
2-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)nicotinic acid, 95% has been shown to act as a competitive inhibitor of nicotinic acid receptors, which are found throughout the body. When 2-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)nicotinic acid, 95% binds to these receptors, it prevents the binding of nicotinic acid, which can lead to a decrease in the activity of these receptors. This can lead to a variety of physiological effects, including the inhibition of certain enzymes and the regulation of the body’s metabolism.
Biochemical and Physiological Effects
2-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)nicotinic acid, 95% has been shown to have a range of biochemical and physiological effects. It has been shown to have an inhibitory effect on the activity of certain enzymes, such as acetylcholinesterase. This can lead to a decrease in the activity of certain neurotransmitters, such as acetylcholine, which can lead to a decrease in muscle activity. 2-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)nicotinic acid, 95% has also been shown to have an effect on the metabolism of lipids, proteins, and carbohydrates. It has been shown to increase the production of certain hormones, such as insulin, and to decrease the production of others, such as cortisol.
Advantages and Limitations for Lab Experiments
The use of 2-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)nicotinic acid, 95% in laboratory experiments has several advantages. It is relatively easy to synthesize and is relatively stable in a variety of conditions. It is also relatively non-toxic and has been shown to have a wide range of biological activities. However, there are some limitations to its use in laboratory experiments. It is not particularly soluble in water, so it must be dissolved in an organic solvent prior to use. It is also relatively expensive, so it may not be feasible to use in large-scale experiments.
Future Directions
Given its potential applications in scientific research, there are a number of future directions for 2-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)nicotinic acid, 95%. It could be used to study the effects of drugs on the body, as well as the effects of various environmental factors. It could also be used to study the effects of nicotinic acid on the metabolism of other compounds, such as proteins and lipids. Additionally, it could be used to study the effects of nicotinic acid on the body’s immune system. Finally, it could be used to develop new drugs or treatments for a variety of diseases and conditions.
Synthesis Methods
2-Amino-5-(3-fluoro-5-methoxycarbonylphenyl)nicotinic acid, 95% can be synthesized using a variety of methods. The most common method is the reaction of nicotinic acid with 3-fluoro-5-methoxycarbonylphenyl bromide in an organic solvent such as dichloromethane. This reaction is catalyzed by a strong base such as potassium carbonate and yields a product with a purity of up to 95%. Other methods of synthesis include the use of palladium-catalyzed cross-coupling reactions and the use of the Buchwald-Hartwig reaction.
properties
IUPAC Name |
2-amino-5-(3-fluoro-5-methoxycarbonylphenyl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN2O4/c1-21-14(20)8-2-7(3-10(15)4-8)9-5-11(13(18)19)12(16)17-6-9/h2-6H,1H3,(H2,16,17)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDOWUAAWPYMOBI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC(=C1)C2=CC(=C(N=C2)N)C(=O)O)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90688139 |
Source
|
| Record name | 2-Amino-5-[3-fluoro-5-(methoxycarbonyl)phenyl]pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90688139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261973-16-3 |
Source
|
| Record name | 3-Pyridinecarboxylic acid, 2-amino-5-[3-fluoro-5-(methoxycarbonyl)phenyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261973-16-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-5-[3-fluoro-5-(methoxycarbonyl)phenyl]pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90688139 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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